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Compound Name: (R)-BDP9066

Cat. No.: B12423369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R)-BDP9066 is the R-enantiomer of BDP9066, a potent and selective inhibitor of myotonic

dystrophy-related Cdc42-binding kinase (MRCK).[1][2] MRCKα and MRCKβ are key regulators

of the actin-myosin cytoskeleton and are implicated in cancer cell motility and invasion.[3][4]

(R)-BDP9066, while exhibiting lower activity compared to its racemate, serves as an important

control compound in research settings.[1][2] This document provides a detailed protocol for the

preparation, storage, and handling of (R)-BDP9066 stock solutions using dimethyl sulfoxide

(DMSO) as the solvent.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of (R)-BDP9066 is crucial for accurate

stock solution preparation and experimental reproducibility.
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Property Value Reference

CAS Number 2284549-25-1 [2]

Molecular Formula C₂₀H₂₄N₆ [2]

Molecular Weight 348.45 g/mol [2]

Appearance Off-white to light yellow solid [5]

Purity ≥98% [1]

Solubility Data
(R)-BDP9066 exhibits good solubility in DMSO, making it a suitable solvent for preparing high-

concentration stock solutions.[1][2]

Solvent Solubility Remarks

DMSO ≥ 20 mg/mL (≥ 57.40 mM)

Ultrasonic and warming to

60°C may be required to

achieve complete dissolution.

Use of newly opened,

anhydrous DMSO is

recommended as hygroscopic

DMSO can negatively impact

solubility.[1][2][5]

Experimental Protocols
Materials and Equipment

(R)-BDP9066 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Water bath or heat block

Ultrasonic bath

Pipettes and sterile filter tips

Stock Solution Preparation Workflow
The following diagram outlines the general workflow for preparing the (R)-BDP9066 stock

solution.
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Preparation

Start

Accurately weigh (R)-BDP9066 powder

Add appropriate volume of anhydrous DMSO

Facilitate dissolution (vortex, sonicate, warm)

Visually inspect for complete dissolution

Precipitate Remains

Aliquot into sterile tubes

Clear Solution

Store at recommended temperature

Stock solution ready for use

Click to download full resolution via product page

Caption: Workflow for (R)-BDP9066 Stock Solution Preparation.
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Detailed Protocol: Preparing a 10 mM Stock Solution
Preparation: Bring the vial of (R)-BDP9066 powder to room temperature before opening to

prevent condensation. Gently tap the vial to ensure all powder is at the bottom.[6]

Weighing: Accurately weigh the desired amount of (R)-BDP9066 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

3.48 mg of (R)-BDP9066.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

(R)-BDP9066 powder. For 3.48 mg of the compound, add 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate

the vial in an ultrasonic bath or warm it in a water bath at a temperature not exceeding 60°C.

[1][2][5] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Once the (R)-BDP9066 is completely dissolved, aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated

freeze-thaw cycles.[1][7]

Storage and Stability
Proper storage is critical to maintain the integrity and activity of the (R)-BDP9066 stock

solution.

Storage Temperature Shelf Life Reference

-20°C 1 month [1][2]

-80°C 6 months [1][2]

Note: It is recommended to minimize the number of freeze-thaw cycles. Aliquoting the stock

solution into smaller volumes for single-use is best practice.[7]

Application in Research: Targeting the MRCK
Signaling Pathway
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(R)-BDP9066 and its racemate are utilized to probe the function of MRCK in cellular processes.

MRCK, a downstream effector of Cdc42, plays a role in regulating cytoskeletal dynamics

through the phosphorylation of substrates like the myosin light chain 2 (MLC2).[3][4] Inhibition

of MRCK can block cancer cell motility and invasion.[3][8]

The simplified signaling pathway involving MRCK is depicted below.

MRCK Signaling Pathway
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Caption: Simplified MRCK Signaling Pathway and Point of Inhibition.

Safety Precautions
Handle (R)-BDP9066 and DMSO in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Consult the Safety Data Sheet (SDS) for detailed safety and handling information.[1]

Troubleshooting
Issue Possible Cause Suggested Solution

Compound precipitates out of

solution

- Solvent is not pure (contains

water).- Solution is

supersaturated.

- Use fresh, anhydrous

DMSO.- Gently warm the

solution while vortexing or

sonicating.

Inconsistent experimental

results

- Improper storage leading to

degradation.- Repeated

freeze-thaw cycles.

- Aliquot stock solution and

store at -80°C.- Avoid using a

stock solution that has

undergone multiple freeze-

thaw cycles.

By following these guidelines, researchers can confidently prepare and utilize (R)-BDP9066
stock solutions for their studies, ensuring experimental accuracy and reproducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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